Cas no 339091-08-6 (9H-Purine,2,6-dichloro-9-(2,3,5-tri-O-benzoyl-b-L-ribofuranosyl)-)

• Product Name: 9H-Purine,2,6-dichloro-9-(2,3,5-tri-O-benzoyl-b-L-ribofuranosyl)-
• CAS No: 339091-08-6
• MF: C₃₁H₂₂Cl₂N₄O₇
• MW: 633.434985637665
• CID: 302063
• PubChem ID: 118855879
• Update Time: 2025-04-19

9H-Purine,2,6-dichloro-9-(2,3,5-tri-O-benzoyl-b-L-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2,6-dichloro-9-(2,3,5-tri-O-benzoyl-b-L-ribofuranosyl)-
• 9-(2’’, 3’’, 5’’-TRI-O-BENZOYL-β-L-RIBOFURANOSYL)-2, 6-DICHLOROPURINE
• 9-(2'', 3'', 5''-TRI-O-BENZOYL-β-L-RIBOFURANOSYL)-2, 6-DICHLOROPURINE
• 9-(2'', 3'', 5''-TRI-O-BENZOYL-beta-L-RIBOFURANOSYL)-2, 6-DICHLOROPURINE
• 9-(2'',3'',5''-Tri-O-benzoyl-beta-L-ribofuranosyl)-2,6-dichloropurine
• 339091-08-6

• Inchi： 1S/C31H22Cl2N4O7/c32-25-22-26(36-31(33)35-25)37(17-34-22)27-24(44-30(40)20-14-8-3-9-15-20)23(43-29(39)19-12-6-2-7-13-19)21(42-27)16-41-28(38)18-10-4-1-5-11-18/h1-15,17,21,23-24,27H,16H2/t21-,23-,24-,27-/m0/s1
• InChI Key： ZPGKWLKJXHFRJL-YQNORIIPSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N(C=N2)[C@@H]1[C@H]([C@H]([C@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 632.08700
• Monoisotopic Mass: 632.0865544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 131.73000
• LogP: 5.33870